2-(3-benzoyl-6-chloro-4-oxoquinolin-1(4H)-yl)-N-(4-ethoxyphenyl)acetamide

• IUPAC Name: 2-(3-benzoyl-6-chloro-4-oxoquinolin-1-yl)-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C26H21ClN2O4/c1-2-33-20-11-9-19(10-12-20)28-24(30)16-29-15-22(25(31)17-6-4-3-5-7-17)26(32)21-14-18(27)8-13-23(21)29/h3-15H,2,16H2,1H3,(H,28,30)
• InChI Key: OXDFLZAPDOMQSC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CN2C=C(C(=O)C3=C2C=CC(=C3)Cl)C(=O)C4=CC=CC=C4
• Molecular Formula: C26H21ClN2O4
• Molecular Weight: 460.9 g/mol

Description

2-(3-benzoyl-6-chloro-4-oxoquinolin-1(4H)-yl)-N-(4-ethoxyphenyl)acetamide, also known as BCA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. BCA is a synthetic compound that is derived from quinoline and has a unique chemical structure that makes it a promising candidate for research purposes.

Scientific Research Applications

Synthesis and Process Development

A new and improved synthetic route for a related compound, N-(4-Chloro-3-cyano-7-ethoxyquinolin-6-yl)acetamide, is described, highlighting a key step in basic cyclization that leads to a cost-effective and commercially friendly process for scale-up operations (Mao et al., 2012).

Structural Analysis and Properties

Investigations into the structural aspects and properties of salt and inclusion compounds of 8-hydroxyquinoline based amides, including studies on gel formation and fluorescence emission, provide insights into the versatility and potential applications of similar quinoline derivatives (Karmakar et al., 2007).

Metabolism and Environmental Impact

Research into the comparative metabolism of chloroacetamide herbicides and selected metabolites in human and rat liver microsomes sheds light on the complex metabolic pathways and potential environmental and health impacts of related chemical compounds (Coleman et al., 2000).

Chemical Reactions and Derivatives

The synthesis and reactions of pyranoquinolines, including the conversion into chloro-pyranoquinolines and further treatment to obtain novel heterocyclic compounds, demonstrate the chemical reactivity and potential for generating diverse derivatives from quinoline-based compounds (Mulwad & Dalvi, 2003).

Biological Activity and Applications

Studies on the synthesis and biological activity of furoquinolines, including the discovery of potent anti-inflammatory agents among the derivatives, highlight the potential therapeutic applications of quinoline derivatives in medicine (Sharada et al., 1987).